Cas no 21964-48-7 (1,12-Tridecadiene)

• Product Name: 1,12-Tridecadiene
• CAS No: 21964-48-7
• MF: C₁₃H₂₄
• MW: 180.329664230347
• CID: 273693
• PubChem ID: 30874
• Update Time: 2025-04-19

1,12-Tridecadiene Chemical and Physical Properties

Names and Identifiers

• 1,12-Tridecadiene
• Tridecadiene-1,12
• trideca-1,12-diene
• DTXSID20176372
• BPHFKBMQSYYNGQ-UHFFFAOYSA-N
• AKOS006325203
• 21964-48-7
• CHEBI:151033
• NS00096186

• Inchi： 1S/C13H24/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3-4H,1-2,5-13H2
• InChI Key： BPHFKBMQSYYNGQ-UHFFFAOYSA-N
• SMILES： C(CCCCC=C)CCCCC=C

Computed Properties

• Exact Mass: 180.18792
• Monoisotopic Mass: 180.187801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.2

Experimental Properties

• Density: 0.772
• Boiling Point: 225.2°C at 760 mmHg
• Flash Point: 78.4°C
• Refractive Index: 1.441
• PSA: 0